Cas no 1211583-64-0 (4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine)
1211583-64-0 structure
Product Name:4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine
CAS No:1211583-64-0
MF:C7H5BrF3NO
MW:256.019911527634
CID:2179883
PubChem ID:56587697
Update Time:2025-04-21
4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine
- MFCD16610122
- DB-253116
- 1211583-64-0
- AKOS007930061
-
- Inchi： 1S/C7H5BrF3NO/c1-13-6-5(7(9,10)11)4(8)2-3-12-6/h2-3H,1H3
- InChI Key： OHDGJXAUBAXREY-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C(C=1C(F)(F)F)OC
Computed Properties
- Exact Mass: 254.95066Da
- Monoisotopic Mass: 254.95066Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 22.1Ų
4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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